Cas no 1356808-23-5 (2-Cyano-3-[3-methyl-4-(pyridin-3-yloxy)phenyl]prop-2-enamide)

2-Cyano-3-[3-methyl-4-(pyridin-3-yloxy)phenyl]prop-2-enamide is a specialized organic compound featuring a cyanoacrylamide core with a pyridinyloxy-substituted phenyl group. Its structure imparts unique reactivity, making it valuable in pharmaceutical and agrochemical research as a potential intermediate for kinase inhibitors or other bioactive molecules. The presence of both cyano and amide functionalities enhances its binding affinity, while the pyridinyloxy moiety contributes to improved solubility and metabolic stability. This compound is particularly useful in medicinal chemistry for structure-activity relationship (SAR) studies due to its modular design, allowing for further derivatization. High purity and consistent synthesis protocols ensure reliability for research applications.

2-Cyano-3-[3-methyl-4-(pyridin-3-yloxy)phenyl]prop-2-enamide structure

1356808-23-5 structure

Product Name:2-Cyano-3-[3-methyl-4-(pyridin-3-yloxy)phenyl]prop-2-enamide

CAS No:1356808-23-5

MF:C₁₆H₁₃N₃O₂

MW:279.293323278427

CID:6520302

PubChem ID:56805320

Update Time:2025-10-31

2-Cyano-3-[3-methyl-4-(pyridin-3-yloxy)phenyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

- EN300-26581833
- 2-cyano-3-[3-methyl-4-(pyridin-3-yloxy)phenyl]prop-2-enamide
- 1356808-23-5
- Z2865993309
- 2-Cyano-3-[3-methyl-4-(pyridin-3-yloxy)phenyl]prop-2-enamide
- Inchi： 1S/C16H13N3O2/c1-11-7-12(8-13(9-17)16(18)20)4-5-15(11)21-14-3-2-6-19-10-14/h2-8,10H,1H3,(H2,18,20)/b13-8-
- InChI Key： GCSBMDRSTGUNOP-JYRVWZFOSA-N
- SMILES： O(C1C=NC=CC=1)C1C=CC(/C=C(/C#N)\C(N)=O)=CC=1C

Computed Properties

Exact Mass: 279.100776666g/mol
Monoisotopic Mass: 279.100776666g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 452
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 89Å²

2-Cyano-3-[3-methyl-4-(pyridin-3-yloxy)phenyl]prop-2-enamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26581833-0.05g	2-cyano-3-[3-methyl-4-(pyridin-3-yloxy)phenyl]prop-2-enamide	1356808-23-5	95.0%	0.05g	$246.0	2025-03-20

2-Cyano-3-[3-methyl-4-(pyridin-3-yloxy)phenyl]prop-2-enamide Related Literature

1. Distinction of trans–cis photoisomers with comparable optical properties in multiple-state photochromic systems – examining a molecule with three azobenzenes via in situ irradiation NMR spectroscopy†

Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
2. Emulsifier-free, organotellurium-mediated living radical emulsion polymerization (emulsion TERP) of styrene: poly(dimethylaminoethyl methacrylate) macro-TERP agent†

Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
3. Fe/Fe3C@C nanoparticles encapsulated in N-doped graphene–CNTs framework as an efficient bifunctional oxygen electrocatalyst for robust rechargeable Zn–air batteries†

Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
4. Estimation of activation energy for electroporation and pore growth rate in liquid crystalline and gel phases of lipid bilayers using molecular dynamics simulations†

Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
5. Emerging investigator series: heterogeneous reactions of sulfur dioxide on mineral dust nanoparticles: from single component to mixed components†

Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833

Related Categories

Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on 2-Cyano-3-[3-methyl-4-(pyridin-3-yloxy)phenyl]prop-2-enamide

Compound CAS No.1356808-23-5: 2-Cyano-3-[3-methyl-4-(pyridin-3-yloxy)phenyl]prop-2-enamide

The compound with CAS No.1356808-23-5, commonly referred to as 2-Cyano-3-[3-methyl-4-(pyridin-3-yloxy)phenyl]prop-2-enamide, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which incorporates a cyano group, a pyridine ring, and a substituted phenyl group, making it a promising candidate for various applications.

Recent studies have highlighted the potential of 2-Cyano-3-[3-methyl-4-(pyridin-3-yloxy)phenyl]prop-2-enamide in drug development, particularly in the design of bioactive molecules. Its structure allows for strong interactions with biological targets, such as enzymes and receptors, due to the presence of functional groups like the cyano and pyridine moieties. These groups contribute to the compound's ability to form hydrogen bonds and exhibit π–π interactions, which are critical for molecular recognition in biological systems.

In terms of synthesis, researchers have developed efficient methods to synthesize CAS No.1356808-23-5 using multi-component reactions and catalytic processes. These methods not only enhance the yield but also reduce the environmental impact compared to traditional synthesis routes. The use of microwave-assisted synthesis has been particularly effective in streamlining the production of this compound, making it more accessible for large-scale applications.

The application of 2-Cyano-3-[3-methyl-4-(pyridin-3-yloxy)phenyl]prop-2-enamide extends beyond pharmaceuticals into materials science. Its unique electronic properties make it a valuable component in the development of advanced materials, such as organic semiconductors and sensors. Recent research has demonstrated its potential as a building block for constructing two-dimensional materials with enhanced conductivity and stability.

Furthermore, the compound's photophysical properties have been explored for applications in optoelectronics. Studies have shown that CAS No.1356808-23-5 exhibits strong fluorescence under UV light, making it a candidate for use in light-emitting diodes (LEDs) and other optoelectronic devices. This property is attributed to its conjugated system, which facilitates efficient energy transfer and emission.

From an environmental perspective, the synthesis and application of 2-Cyano-3-[3-methyl-4-(pyridin-3-yloxy)phenyl]prop-2-enamide have been optimized to minimize ecological impact. Researchers have developed green chemistry approaches that utilize renewable resources and reduce waste generation during production. These efforts align with global sustainability goals and highlight the compound's role in eco-friendly technological advancements.

In conclusion, CAS No.1356808-23 is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with cutting-edge synthesis methods and innovative applications, positions it as a key player in advancing modern science and technology.